Cas no 69180-28-5 (D-Mannitol,2,5-anhydro-3-O-a-L-idopyranuronosyl-)
69180-28-5 structure
Product Name:D-Mannitol,2,5-anhydro-3-O-a-L-idopyranuronosyl-
CAS No:69180-28-5
MF:C12H20O11
MW:340.280605316162
CID:511043
PubChem ID:194305
Update Time:2025-04-19
D-Mannitol,2,5-anhydro-3-O-a-L-idopyranuronosyl- Chemical and Physical Properties
Names and Identifiers
-
- D-Mannitol,2,5-anhydro-3-O-a-L-idopyranuronosyl-
- 2,5-anhydromannitol iduronate
- DTXSID70988886
- 2,5-Anhydro-3-O-hexopyranuronosylhexitol
- D-Mannitol, 2,5-anhydro-3-O-alpha-L-idopyranuronosyl-
- (2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[(2R,3S,4R,5R)-4-hydroxy-2,5-bis(hydroxymethyl)oxolan-3-yl]oxyoxane-2-carboxylic acid
- alpha-Iduronate 2,5-anhydro-D-mannitol
- 69180-28-5
-
- Inchi: 1S/C12H20O11/c13-1-3-5(15)9(4(2-14)21-3)22-12-8(18)6(16)7(17)10(23-12)11(19)20/h3-10,12-18H,1-2H2,(H,19,20)/t3-,4-,5-,6+,7+,8-,9-,10-,12-/m1/s1
- InChI Key: JRRMYAOAFIXYNJ-KNVKOCHKSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@H](C(=O)O)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H](CO)[C@H]1O
Computed Properties
- Exact Mass: 340.101
- Monoisotopic Mass: 340.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.4
- Topological Polar Surface Area: 186Ų
Experimental Properties
- Density: 1.76
- Boiling Point: 725.7°C at 760 mmHg
- Flash Point: 273.8°C
- Refractive Index: 1.64
D-Mannitol,2,5-anhydro-3-O-a-L-idopyranuronosyl- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
69180-28-5 (D-Mannitol,2,5-anhydro-3-O-a-L-idopyranuronosyl-) Related Products
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